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Compound of Interest

Compound Name: Fumagilin-105

Cat. No.: B15623099

For Immediate Implementation: This document provides critical safety and logistical guidance
for all laboratory personnel handling Fumagilin-B. Adherence to these procedures is mandatory
to ensure personal safety and proper disposal of hazardous materials.

Fumagilin-B is an antibiotic produced by Aspergillus fumigatus and is considered a hazardous
substance.[1] It is harmful if swallowed, and animal studies indicate that ingestion of less than
150 grams could be fatal or cause serious health damage.[1] The primary routes of exposure
are ingestion, inhalation of dust, and skin or eye contact.[1]

Personal Protective Equipment (PPE) and Safety
Data

All personnel must use the specified personal protective equipment when handling Fumagilin-
B. The following table summarizes the required PPE and available quantitative safety data.
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Category Item Specification Source

Nitrile or low-protein,
powder-free latex.
) PVC gloves are also
Hand Protection Gloves ] [1]
an option. Double
gloving should be

considered.

Safety glasses with
Eye Protection Glasses side shields are [2][3]

recommended.

A dust respirator or
mask is required. For
) ) ) significant airborne
Respiratory Protection =~ Mask/Respirator [1][2]
dust, an approved
positive flow mask

should be used.

For quantities up to
500 grams, a
laboratory coat is
suitable. For
quantities up to 1
kilogram, a disposable

laboratory coat or

Skin and Body ] ] coverall of low

) Protective Clothing o [1]
Protection permeability is
recommended.

Coveralls should be
buttoned at the collar
and cuffs. Protective
shoe covers and a

head covering are

also advised.
Acute Toxicity Data Oral LD50 (Male Rat) 2760 - 3500 mg/kg [2]
Acute Toxicity Data Oral LD50 (Mouse) 2 g/kg [4]
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o Subcutaneous LD50
Acute Toxicity Data 800 mg/kg [4]
(Mouse)

Operational Plan: Step-by-Step Handling
Procedures

1. Receiving and Storage:
e Upon receipt, inspect the container for any physical damage.
o Keep containers securely sealed when not in use.[1]

o Store the product in its original packaging at room temperature in a dry, well-ventilated area.

[2]
e Protect from humidity and light.[2]

» Avoid contact with oxidizing agents such as nitrates, oxidizing acids, and chlorine bleaches.

[1]
2. Preparation and Handling:
e Always handle Fumagilin-B in a well-ventilated area.[1]
e Don the appropriate PPE as outlined in the table above before handling.
» Avoid all personal contact, including inhalation of dust.[1]
 When weighing or manipulating the powder, use procedures that avoid generating dust.[1]
e Do not eat, drink, or smoke in the handling area.[1][4][5]

o Wash hands thoroughly with soap and water after handling and before leaving the work area.

[1][2]

3. Spill Management (Minor Spills):
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Immediately clean up any spills.[1]

Ensure you are wearing full PPE, including a dust respirator.[1]

Use dry clean-up procedures; do not use water to clean up the powder.[1]
Carefully sweep or vacuum up the spilled material.[1]

If using a vacuum cleaner, it must be fitted with a HEPA-type exhaust microfilter and be
designed for explosion-proof use.[1]

Place the collected waste into a suitable, sealed container for disposal.[5]

Disposal Plan

1

N

w

. Waste Collection:

All Fumagilin-B waste and contaminated materials (e.g., used gloves, disposable lab coats,
shoe covers) should be collected in a designated, labeled hazardous waste container.

Keep the waste container securely sealed.
. Disposal of Contaminated PPE:
Contaminated gloves should be replaced immediately.[1]

Single-use PPE, such as disposable lab coats and shoe covers, should be disposed of after
a single use.

Heavily contaminated absorbent materials must be discarded and not reused.[6]
Work clothes should be laundered separately from other clothing.[1]

. Final Disposal:
Dispose of contents and containers at an approved waste disposal plant.[5]

Do not empty Fumagilin-B into drains.[5][7]
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» Follow all applicable federal, state, and local regulations for the disposal of hazardous
chemical waste.

Workflow for Handling and Disposal of Fumagilin-B
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Preparation & Safety Check

Review Safety Data Sheet

'

Don Personal Protective Equipment (PPE)
- Nitrile/Latex Gloves (Double)
- Safety Glasses
- Dust Respirator/Mask
- Lab Coat/Coveralls
- Shoe & Head Covers

Hand,ving Operations

Work in a Well-Ventilated Area

l

Handle Fumagilin-B
(Weighing, Preparation)

ccident

Minor Spill Cleanup
- Use Dry Methods
- Sweep/HEPA Vacuum
- Collect in Sealed Container

'y

Place All Waste in
Labeled Hazardous Container

No

Post—Handlir# & Disposal

Doff and Dispose of
Contaminated PPE

'

Wash Hands Thoroughly
with Soap and Water

l

Arrange for Approved
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Fumagilin-B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Fumagilin-B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623099#personal-protective-equipment-for-
handling-fumagilin-105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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